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Methyl Tridecanoate Properties

Methyl tridecanoate is a saturated fatty acid methyl ester (FAME) with the chemical formula C₁₄H₂₈O₂ [1]

[2]. The table below summarizes its key physicochemical and safety properties:

Property Value

Chemical
Formula

C₁₄H₂₈O₂ [1] [3]

Molecular Weight 228.38 g/mol [2] [3]

Physical State Colourless clear liquid [3]

Melting Point 5.5 °C [3]

Boiling Point 131 °C at 5 hPa [3]

Flash Point 113.0 °C (closed cup) [3]

Density 0.864 g/mL at 25 °C [3]

Solubility ≥21 mg/mL in DMSO; ≥15.6 mg/mL in EtOH; insoluble in water [2]
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Property Value

Log Pow 5.77 [3]

Storage Store at -20°C [2] [3]

Key Hazards Causes serious eye damage. May cause long-lasting harmful effects to aquatic life
[3].

Comparison with Other Solvent Classes

The table below places methyl tridecanoate in the context of broader solvent categories, based on general

trends and properties reported in the literature.

Solvent Class Examples
Key Characteristics & Performance Data (from
available literature)

Fatty Acid Methyl Esters
(FAMEs)

Methyl

tridecanoate,
Methyl oleate,

Methyl stearate
[4]

High boiling points and low volatilities. Data on

density and viscosity for various FAMEs is available
in compiled datasets [5].

Other Bio-Based Solvents Ethyl lactate, D-
limonene, Ethanol

[6] [7]

Generally exhibit low toxicity and biodegradable
properties [6]. Can match or exceed performance of

petroleum solvents in specific applications (e.g.,
extraction efficiencies >96% for biocides from fish

tissue using ethanol) [7]. Some, like D-limonene,
can be highly toxic to aquatic life [7].

Conventional/Petroleum-
Based

Toluene, n-
Hexane,

Methylene
Chloride [7]

Often volatile, flammable, and possess greater
environmental and health hazards. Bio-based

solvents like D-limonene and ethyl lactate are
directly used as substitutes for toluene and hexane

in standardized methods (e.g., moisture
determination, lipid extraction) with comparable

performance [7].
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Research Context & Experimental Insights

Although a direct comparison for methyl tridecanoate is unavailable, the search results reveal its primary

roles and how solvent performance is evaluated.

Primary Use Context: Methyl tridecanoate is identified as a research chemical used in lipid

metabolism studies and biofuel production [2]. In analytical chemistry, it appears as a component or
standard, notably in the analysis of biodiesel (FAMEs) using gas chromatography [4]. Its value here

is as an analyte, not a solvent.
Experimental Protocols for Solvent Comparison: Research into bio-based solvents often involves

evaluating their efficiency in extracting target compounds from natural sources. A typical methodology,
as seen in the search for extracting biocides from fish tissue, involves [7]:

Sample Preparation: Homogenizing the fish tissue.
Vortex-Assisted Extraction: Adding a fixed volume of various candidate solvents (e.g.,

ethanol, ethyl acetate, acetone) to the sample and vigorously mixing.
Analysis: Using a technique like HPLC-MS to quantify the amount of target compound

extracted.
Performance Metric: Calculating the extraction efficiency (%) for each solvent to determine

the most effective one.
Considerations for Researchers: When selecting a solvent, key factors beyond mere extraction

efficiency include [6] [7]:
Toxicity and Environmental Impact: Aquatic toxicity and biodegradability.

Technical Performance: Scalability, energy demands, and compatibility with existing
equipment (e.g., high viscosity of some solvents can be a limitation).

Economic Viability: Cost of the solvent and the possibility of recycling it in the process.

A Strategic Approach to Solvent Selection

For researchers comparing solvents for a specific application, the following workflow can serve as a guide.

This diagram outlines a logical decision-making process that incorporates the principles of green chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.chemicalbook.com/msds/methyl-tridecanoate.htm
https://www.restek.com/articles/analysis-of-fames-in-biodiesel-fuel-pro-ezgc-modeling-software-ensures-proper-column-selection?srsltid=AfmBOopdo2RZJCVRqAIAz9tDtsOOq_K9GXZpWb_Czn2UEqxXCufKJGm_
https://www.sciencedirect.com/science/article/pii/S0016236123000790
https://www.sciencedirect.com/science/article/pii/S2772826925000859
https://pmc.ncbi.nlm.nih.gov/articles/PMC6611736/
https://www.smolecule.com/products/b599513#methyl-tridecanoate-bio-based-vs-petroleum-solvents
https://www.smolecule.com/products/b599513#methyl-tridecanoate-bio-based-vs-petroleum-solvents
https://www.smolecule.com/products/b599513#methyl-tridecanoate-bio-based-vs-petroleum-solvents
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s599513?utm_src=pdf-bulk
https://www.smolecule.com/products/s599513?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

